Cas no 1599840-16-0 (3-cyclopropyl-2-hydroxypropanoic acid)

• Product Name: 3-cyclopropyl-2-hydroxypropanoic acid
• CAS No: 1599840-16-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 4610729
• PubChem ID: 18374692
• Update Time: 2025-06-14

3-cyclopropyl-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-2-hydroxypropanoic acid
• Cyclopropanepropanoi?c acid, α-?hydroxy-
• 3-cyclopropyl-2-hydroxypropanoicacid
• AKOS024124348
• SCHEMBL7302529
• MFCD24499464
• 1599840-16-0
• EN300-1233791
• AB89445
• AT26814
• CS-0056043
• SB45620
• BS-44930
• 3-cyclopropyl-2-hydroxypropanoic acid

• Inchi： 1S/C6H10O3/c7-5(6(8)9)3-4-1-2-4/h4-5,7H,1-3H2,(H,8,9)
• InChI Key： URABTPLPEKSFHH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1CC1

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-cyclopropyl-2-hydroxypropanoic acid

Recent Advances in the Study of 3-Cyclopropyl-2-Hydroxypropanoic Acid (CAS: 1599840-16-0)

3-Cyclopropyl-2-hydroxypropanoic acid (CAS: 1599840-16-0) is a cyclopropyl-substituted hydroxy acid that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological effects. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, synthetic pathways, and emerging biological activities.

One of the most notable advancements in the study of 3-cyclopropyl-2-hydroxypropanoic acid is its application in the development of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial amino acid racemases, which are critical for bacterial cell wall biosynthesis. The researchers utilized a combination of computational docking and kinetic assays to identify the optimal structural modifications for enhancing inhibitory potency while minimizing off-target effects. These findings suggest that 3-cyclopropyl-2-hydroxypropanoic acid could serve as a promising scaffold for the development of new antibacterial agents.

In addition to its antimicrobial potential, recent research has investigated the role of 3-cyclopropyl-2-hydroxypropanoic acid in modulating metabolic pathways. A study published in ACS Chemical Biology in early 2024 revealed that this compound can act as a competitive inhibitor of lactate dehydrogenase (LDH), an enzyme implicated in cancer metabolism. The study employed NMR spectroscopy and X-ray crystallography to elucidate the binding mode of the compound within the LDH active site. These structural insights provide a foundation for the rational design of more selective and potent LDH inhibitors, which could have implications for cancer therapy.

The synthetic accessibility of 3-cyclopropyl-2-hydroxypropanoic acid has also been a focus of recent research. A 2023 paper in Organic Letters described an efficient, enantioselective synthesis of this compound using asymmetric hydrogenation of a cyclopropyl ketone precursor. This method achieved high yield (85%) and excellent enantiomeric excess (98% ee), addressing previous challenges in the stereoselective preparation of this scaffold. The authors highlighted the scalability of this approach, which could facilitate the production of 3-cyclopropyl-2-hydroxypropanoic acid for both research and potential commercial applications.

From a pharmacological perspective, preliminary in vivo studies have begun to explore the pharmacokinetic properties of 3-cyclopropyl-2-hydroxypropanoic acid. Research presented at the 2024 American Chemical Society National Meeting reported favorable oral bioavailability (62%) and tissue distribution profiles in rodent models. Notably, the compound demonstrated good blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. However, further studies are needed to fully characterize its metabolic stability and potential toxicity.

Looking forward, the versatility of 3-cyclopropyl-2-hydroxypropanoic acid (CAS: 1599840-16-0) as both a synthetic intermediate and a bioactive molecule positions it as a valuable tool in medicinal chemistry. Current research directions include the exploration of its derivatives as modulators of other metabolic enzymes, as well as its incorporation into more complex drug-like molecules. The compound's unique cyclopropyl moiety, which confers both steric and electronic effects, continues to inspire novel chemical strategies in drug design. As these investigations progress, 3-cyclopropyl-2-hydroxypropanoic acid is likely to remain an important focus of research at the interface of chemistry and biology.